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Compound of Interest

Compound Name: Chlorodimethylborane

CAS No.: 1803-36-7

Cat. No.: B182847 Get Quote

Disclaimer: The following guide is a synthesis of safety information for chlorodimethylborane
and closely related compounds. Due to a lack of a comprehensive, publicly available Safety

Data Sheet (SDS) specifically for chlorodimethylborane, this document infers hazards and

handling procedures from analogous materials, such as bromodimethylborane, and general

best practices for pyrophoric and water-reactive reagents. Researchers, scientists, and drug

development professionals must conduct a thorough, site-specific risk assessment before

handling this substance.

Compound Identification and Physicochemical
Properties
Chlorodimethylborane is an organoboron compound with the chemical formula C₂H₆BCl.[1][2]

Understanding its fundamental properties is the first step in anticipating its behavior and

handling it safely.
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Property Value Source

CAS Number 1803-36-7 [1][2]

Molecular Formula C₂H₆BCl [1][2]

Molecular Weight 76.33 g/mol [2]

Appearance Liquid [1]

Vapor Pressure 770 mmHg at 25°C [1]

Hazard Analysis: A Pyrophoric and Corrosive
Reagent
While specific GHS classifications for chlorodimethylborane are not readily available, the

hazards of analogous compounds like bromodimethylborane suggest that it should be treated

as an extremely hazardous substance.[3][4] The primary dangers stem from its pyrophoric

nature and its violent reaction with water.

Pyrophoric Nature: Similar to other low-molecular-weight organoboranes,

chlorodimethylborane is expected to be pyrophoric, meaning it can spontaneously ignite

upon contact with air.[4] This necessitates handling under an inert atmosphere at all times.

Water Reactivity: This compound will react violently with water and other protic solvents,

releasing flammable and corrosive byproducts, including hydrogen chloride gas.[5]

Corrosivity: Due to its reaction with moisture to form hydrochloric acid,

chlorodimethylborane is expected to be highly corrosive to skin, eyes, and the respiratory

tract.[3][5][6] Ingestion would cause severe damage to the gastrointestinal tract.[3][5]

Inhalation Toxicity: Inhalation of vapors is likely to be toxic, causing respiratory irritation and

potentially severe chemical burns to the respiratory tract.[6]

Personal Protective Equipment (PPE): An Essential
Barrier
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A multi-layered approach to PPE is critical to ensure personnel safety. The selection of PPE

should be based on a thorough risk assessment of the specific procedures being performed.[7]

[8]

PPE Category Specification Rationale

Hand Protection

Air-impermeable gloves (e.g.,

butyl rubber) layered over

nitrile gloves.

Provides a robust barrier

against this corrosive and

reactive chemical.

Eye and Face Protection
Chemical splash goggles and

a full-face shield.

Protects against splashes and

any potential rapid reactions.

[8][9]

Body Protection

Flame-resistant lab coat worn

over chemical-resistant

coveralls.

Protects against splashes and

potential ignition.[10]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

For emergency situations, a

self-contained breathing

apparatus (SCBA) is

necessary.[11]

Prevents inhalation of toxic

and corrosive vapors.[6]

Safe Handling and Storage: A Controlled
Environment
The key to safely handling chlorodimethylborane is the strict exclusion of air and moisture. All

manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) in a

glovebox or using Schlenk line techniques.

Inert Atmosphere Handling Workflow
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Preparation

Handling

Cleanup & Storage

Verify Fume Hood Operation

Don Appropriate PPE

Establish Inert Atmosphere (Glovebox/Schlenk Line)

Ensure Glassware is Dry

Prepare Dry, Degassed Solvents

Transfer Reagent via Syringe/Cannula

Perform Reaction Under Inert Gas

Carefully Quench Excess Reagent

Decontaminate Glassware

Segregate and Label Waste

Store in a Cool, Dry, Inert Environment
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Caption: Inert atmosphere handling workflow for chlorodimethylborane.
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Step-by-Step Handling Protocol
Preparation:

Ensure the chemical fume hood is functioning correctly.

Don all required PPE as outlined in Section 3.

Purge all glassware with inert gas and, if possible, flame-dry under vacuum to remove any

traces of moisture.

Use only dry, degassed solvents.

Transfer:

Use a syringe or cannula that has been purged with inert gas to transfer the liquid.

Never draw the liquid directly into a warm syringe, as this can cause the reagent to

expand and expel from the needle.

The receiving vessel must be under a positive pressure of inert gas.

Storage:

Store chlorodimethylborane in a tightly sealed container under an inert atmosphere.[3]

[12]

The storage location should be a cool, dry, and well-ventilated area, away from

incompatible materials such as water, alcohols, and oxidizing agents.[13][14]

Store in a secondary container to contain any potential leaks.

Emergency Procedures: Rapid and Informed
Response
In the event of an emergency, a quick and correct response is crucial to minimizing harm.

Spill Response
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Spill Occurs

Evacuate Immediate Area Alert Colleagues and Emergency Personnel

Don SCBA and Appropriate PPE (if safe to do so)

Cover with Dry Sand or Inert Absorbent

Slowly Add a Non-Reactive Quenching Agent

Collect Residue into a Labeled Waste Container

Click to download full resolution via product page

Caption: Emergency response workflow for a chlorodimethylborane spill.

Small Spills (in a fume hood):

Cover the spill with a dry, inert absorbent material such as sand or vermiculite.

Carefully and slowly add a quenching agent like isopropanol to the absorbent material.

Collect the neutralized mixture into a designated waste container.

Large Spills:

Evacuate the laboratory immediately.[3]
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Alert emergency personnel.

Prevent entry to the area.

Fire Fighting
DO NOT USE WATER. A violent reaction will occur.

Use a Class D fire extinguisher (for combustible metals) or dry chemical powder.[3][15]

Carbon dioxide may also be effective.[3][16]

Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear.

[3][16]

First Aid Measures
Immediate medical attention is required for any exposure.[5][15]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[15][17][18] Seek immediate medical attention.

Skin Contact: Brush off any visible chemical, then immediately flush the affected area with

large amounts of water for at least 15 minutes.[17][18] Remove contaminated clothing while

flushing.[19] Seek immediate medical attention.

Inhalation: Move the victim to fresh air immediately.[17][18] If breathing is difficult or has

stopped, provide artificial respiration.[17] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3][15] If the person is conscious, rinse their mouth with

water.[15] Never give anything by mouth to an unconscious person.[20] Seek immediate

medical attention.

Waste Disposal
All waste containing chlorodimethylborane must be treated as hazardous.

Neutralization: Unused or excess chlorodimethylborane should be slowly and carefully

added to a stirred, cooled solution of a non-reactive alcohol like isopropanol, under an inert
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atmosphere. The reaction can be vigorous.

Collection: The neutralized mixture should be collected in a properly labeled hazardous

waste container.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company, in

accordance with all local, state, and federal regulations.[3][12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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